Cas no 25877-78-5 ([1,1'-Biphenyl]-4-amine,N-methyl-3-nitro-)

[1,1'-Biphenyl]-4-amine,N-methyl-3-nitro- structure
25877-78-5 structure
Product Name:[1,1'-Biphenyl]-4-amine,N-methyl-3-nitro-
CAS No:25877-78-5
MF:C13H12N2O2
MW:228.246582984924
CID:271748
PubChem ID:258043
Update Time:2025-04-19

[1,1'-Biphenyl]-4-amine,N-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine,N-methyl-3-nitro-
    • 2-nitro-4-phenyl-N-methyl-aniline
    • 3-Nitro-4-methylamino-benzoylchlorid
    • 3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE
    • 3-Nitro-4-methylamino-diphenyl
    • 4-(METHYLAMINO)-3-NITRO-BENZOYL CHLORIDE
    • 4-methylamino-3-nitro-benzoic acid chloride
    • 4-Phenyl-2-nitro-N-methylanilin
    • AG-H-29739
    • AGN-PC-01N5Q0
    • BB 0260125
    • Benzoyl chloride, 4-(methylamino)-3-nitro-
    • CTK5E9595
    • methyl-(3-nitro-biphenyl-4-yl)-amine
    • NSC86689
    • SCHEMBL7981545
    • 25877-78-5
    • NSC-86689
    • DTXSID50948761
    • N-Methyl-3-nitro[1,1'-biphenyl]-4-amine
    • Inchi: 1S/C13H12N2O2/c1-14-12-8-7-11(9-13(12)15(16)17)10-5-3-2-4-6-10/h2-9,14H,1H3
    • InChI Key: LTDSADSPDPDWRR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1NC)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 228.08996
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
  • LogP: 3.89970
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